Cas no 90327-11-0 (Ethanol, 2-(2-ethoxyethoxy)-, benzoate)

• Product Name: Ethanol, 2-(2-ethoxyethoxy)-, benzoate
• CAS No: 90327-11-0
• MF: C₁₃H₂₀O₅
• MW: 256.294904708862
• CID: 789354
• PubChem ID: 71429232
• Update Time: 2025-04-19

Ethanol, 2-(2-ethoxyethoxy)-, benzoate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(2-ethoxyethoxy)-, benzoate
• benzoic acid,2-(2-ethoxyethoxy)ethanol
• Benzoic acid--2-(2-ethoxyethoxy)ethan-1-ol (1/1)
• 90327-11-0
• DTXSID30847925

• Inchi： 1S/C7H6O2.C6H14O3/c8-7(9)6-4-2-1-3-5-6;1-2-8-5-6-9-4-3-7/h1-5H,(H,8,9);7H,2-6H2,1H3
• InChI Key： XMIZOIJJSZEJOZ-UHFFFAOYSA-N
• SMILES： O(CCO)CCOCC.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 256.13107373g/mol
• Monoisotopic Mass: 256.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų